4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 4-butoxy-N-(5-methoxy-2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C22H28N2O4/c1-3-4-13-28-18-7-5-17(6-8-18)22(25)23-20-16-19(26-2)9-10-21(20)24-11-14-27-15-12-24/h5-10,16H,3-4,11-15H2,1-2H3,(H,23,25)
• InChI Key: SDHZMLLHPQNXDL-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)N3CCOCC3

Description

4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide, also known as BMB, is a chemical compound that belongs to the class of benzamides. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BMB is a selective antagonist of the dopamine D3 receptor, which makes it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide acts as a selective antagonist of the dopamine D3 receptor, which is primarily located in the mesolimbic and mesocortical regions of the brain. By blocking the activity of this receptor, 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide can modulate the release of dopamine, a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been shown to exert a wide range of biochemical and physiological effects in various animal models. These effects include the modulation of locomotor activity, the attenuation of drug-seeking behavior, and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide in lab experiments is its high selectivity towards the dopamine D3 receptor, which allows for more precise and targeted studies. However, 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide also has some limitations, such as its relatively low potency and the need for high doses to achieve significant effects.

Future Directions

There are several potential future directions for the research on 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide. One possible direction is the development of more potent and selective analogs of 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide that can be used as therapeutic agents for neurological disorders. Another direction is the investigation of the potential role of 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide in the regulation of other neurotransmitter systems, such as the serotonin and glutamate systems. Finally, the development of new imaging techniques that can visualize the activity of the dopamine D3 receptor in vivo could provide valuable insights into the mechanism of action of 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide and its potential clinical applications.

Synthesis Methods

The synthesis of 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide involves a multi-step process that starts with the reaction of 5-methoxy-2-(4-morpholinyl)aniline with 4-bromobenzoyl chloride in the presence of a base. The resulting intermediate is then subjected to a coupling reaction with butylamine to obtain the final product, 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide.

Scientific Research Applications

4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential applications in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and drug addiction. Several studies have demonstrated that 4-butoxy-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide exhibits high selectivity towards the dopamine D3 receptor, which makes it a promising candidate for the development of new therapeutic agents.